Cas no 1804362-63-7 (3-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 3-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1804362-63-7
• MF: C₉H₆BrF₃INO₃
• MW: 439.952524662018
• CID: 4838368
• Update Time: 2025-05-20

3-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C9H6BrF3INO3/c10-3-5-4(2-7(16)17)1-6(15-8(5)14)18-9(11,12)13/h1H,2-3H2,(H,16,17)
• InChI Key： GQVJXFDVZJZAMN-UHFFFAOYSA-N
• SMILES： IC1C(CBr)=C(C=C(N=1)OC(F)(F)F)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 3.1
• Topological Polar Surface Area: 59.4

Additional information on 3-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetic acid

Comprehensive Overview of 3-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804362-63-7)

3-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804362-63-7) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a bromomethyl, iodo, and trifluoromethoxy moiety, making it a versatile intermediate for synthesizing complex molecules. Its molecular structure, characterized by the presence of halogen atoms and a carboxylic acid group, allows for diverse chemical transformations, catering to the growing demand for custom synthesis in drug discovery.

The compound's CAS number 1804362-63-7 is a critical identifier for researchers seeking high-purity reagents for medicinal chemistry projects. Recent trends in AI-driven drug design and computational chemistry have increased interest in such halogenated pyridines, as they serve as key building blocks for small-molecule inhibitors and bioconjugation applications. The trifluoromethoxy group in particular enhances metabolic stability, a property highly valued in the development of next-generation therapeutics.

From a synthetic perspective, 3-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetic acid offers multiple reactive sites for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are frequently searched topics in organic chemistry forums. This aligns with the current focus on green chemistry and atom-economical processes, as researchers look for efficient ways to incorporate halogenated aromatics into larger molecular frameworks.

The compound's iodo substituent at the 2-position makes it particularly valuable for radioactive labeling studies, addressing the rising demand for molecular imaging probes in preclinical research. Meanwhile, the bromomethyl group provides a handle for bioconjugation techniques, relevant to the booming field of antibody-drug conjugates (ADCs) – a hot topic in cancer research discussions across scientific platforms.

Quality control of CAS 1804362-63-7 requires advanced analytical techniques like HPLC-MS and NMR spectroscopy, reflecting the pharmaceutical industry's emphasis on impurity profiling. This connects with frequent searches about analytical method validation and ICH guidelines in chemical manufacturing. The compound's stability under various conditions is another subject of interest, particularly for researchers investigating lyophilization processes for drug formulation.

In the context of intellectual property landscapes, derivatives of 3-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetic acid have appeared in recent patent applications related to kinase inhibitors and GPCR modulators, areas receiving substantial attention in biotech investment circles. This positions the compound as strategically important for pharmaceutical development pipelines, especially in therapeutic areas like inflammatory diseases and CNS disorders.

The growing interest in fluorinated compounds in medicinal chemistry – a frequent search term in chemical databases – further elevates the importance of this molecule. The trifluoromethoxy group contributes to improved lipophilicity and blood-brain barrier penetration, properties crucial for CNS drug development. These characteristics make the compound valuable for researchers exploring structure-activity relationships (SAR) in neuropharmacology.

From a commercial perspective, 3-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetic acid represents a niche but growing segment in the fine chemicals market. Suppliers emphasizing cGMP compliance and scale-up capabilities for such specialized intermediates are responding to industry demands for custom synthesis services, a topic frequently discussed in pharmaceutical outsourcing forums.

Environmental considerations in handling halogenated compounds have led to increased searches about waste management protocols and green alternatives in chemical synthesis. While 1804362-63-7 itself is not classified as hazardous, proper handling of brominated and iodinated compounds remains an important discussion point in laboratory safety guidelines and chemical hygiene plans.

Looking forward, the unique structural features of 3-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-acetic acid position it as a valuable tool for addressing current challenges in drug discovery, particularly in the development of targeted therapies and precision medicine approaches. Its versatility in medicinal chemistry applications ensures continued relevance in pharmaceutical research, making it a compound worth monitoring in the evolving landscape of small-molecule drug development.